Cas no 303024-75-1 (2-Chloro-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde)
2-Chloro-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde
- Oprea1_691016
- 2-Chloro-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde
-
- MDL: MFCD00857629
- Inchi: 1S/C10H7ClN2O2/c1-6-2-3-13-8(4-6)12-9(11)7(5-14)10(13)15/h2-5H,1H3
- InChI Key: PNXCCRXFYCJKOJ-UHFFFAOYSA-N
- SMILES: ClC1=C(C=O)C(N2C=CC(C)=CC2=N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 472
- XLogP3: 0.5
- Topological Polar Surface Area: 49.7
2-Chloro-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C197971-100mg |
2-chloro-8-methyl-4-oxo-4h-pyrido[1,2-a]pyrimidine-3-carbaldehyde |
303024-75-1 | 100mg |
$ 115.00 | 2022-04-01 | ||
| TRC | C197971-500mg |
2-chloro-8-methyl-4-oxo-4h-pyrido[1,2-a]pyrimidine-3-carbaldehyde |
303024-75-1 | 500mg |
$ 410.00 | 2022-04-01 | ||
| TRC | C197971-1g |
2-chloro-8-methyl-4-oxo-4h-pyrido[1,2-a]pyrimidine-3-carbaldehyde |
303024-75-1 | 1g |
$ 615.00 | 2022-04-01 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1198351-50mg |
2-Chloro-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde |
303024-75-1 | 95% | 50mg |
¥15422.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1198351-100mg |
2-Chloro-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde |
303024-75-1 | 95% | 100mg |
¥17280.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1198351-250mg |
2-Chloro-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde |
303024-75-1 | 95% | 250mg |
¥15678.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1198351-500mg |
2-Chloro-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde |
303024-75-1 | 95% | 500mg |
¥15093.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1198351-1g |
2-Chloro-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde |
303024-75-1 | 95% | 1g |
¥15698.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1198351-2.5g |
2-Chloro-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde |
303024-75-1 | 95% | 2.5g |
¥35985.00 | 2024-08-02 | |
| Chemenu | CM539162-1g |
2-Chloro-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde |
303024-75-1 | 95%+ | 1g |
$1250 | 2023-02-02 |
2-Chloro-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on 2-Chloro-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde
Comprehensive Overview of 2-Chloro-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde (CAS No. 303024-75-1)
2-Chloro-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde (CAS No. 303024-75-1) is a heterocyclic organic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the pyrido[1,2-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a chloro substituent at the 2-position and a carbaldehyde group at the 3-position makes it a versatile intermediate for synthesizing more complex molecules. Researchers are increasingly interested in this compound due to its structural uniqueness and potential applications in drug discovery.
In recent years, the demand for heterocyclic compounds like 2-Chloro-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde has surged, driven by their role in developing novel therapeutics. The compound's pyrimidine core is particularly noteworthy, as it mimics natural nucleobases, making it a candidate for antiviral and anticancer agents. Additionally, the carbaldehyde functionality offers a reactive site for further derivatization, enabling the creation of libraries of bioactive molecules. This aligns with current trends in combinatorial chemistry and high-throughput screening, where researchers seek structurally diverse scaffolds for lead optimization.
The synthesis of 2-Chloro-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde typically involves multi-step reactions, including cyclization and oxidation processes. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been explored to improve yield and purity. These innovations address the growing need for sustainable and efficient synthetic routes, a topic frequently searched in academic and industrial circles. The compound's CAS No. 303024-75-1 serves as a unique identifier, ensuring accurate referencing in chemical databases and regulatory documents.
From an applications perspective, 2-Chloro-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde has garnered attention in medicinal chemistry for its potential as a kinase inhibitor. Kinases are critical targets in treating diseases like cancer and inflammatory disorders, and the compound's scaffold offers a promising starting point for inhibitor design. Furthermore, its chloro and methyl substituents contribute to enhanced binding affinity and metabolic stability, key factors in drug development. These attributes resonate with the pharmaceutical industry's focus on improving drug efficacy and reducing side effects.
Beyond pharmaceuticals, 2-Chloro-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde is also explored in material science. Its conjugated system and functional groups make it a candidate for organic electronic materials, such as OLEDs (organic light-emitting diodes) and sensors. This interdisciplinary appeal highlights the compound's versatility and aligns with the increasing interest in multifunctional materials. Searches for "heterocyclic compounds in electronics" or "pyrido[1,2-a]pyrimidine derivatives" reflect this trend, underscoring the compound's relevance in cutting-edge research.
Quality control and analytical characterization are crucial for 2-Chloro-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde. Techniques like HPLC, NMR, and mass spectrometry are employed to verify purity and structure. These methods are frequently discussed in forums and publications, as researchers seek reliable protocols for compound validation. The compound's stability under various conditions is another area of interest, particularly for storage and handling in laboratory settings.
In summary, 2-Chloro-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde (CAS No. 303024-75-1) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structure and functional groups make it a valuable building block for synthetic and medicinal chemists. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in health and technology.
303024-75-1 (2-Chloro-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)